Cas no 155824-16-1 (6-methoxy-1H-indole-5-carboxylic acid)

• Product Name: 6-methoxy-1H-indole-5-carboxylic acid
• CAS No: 155824-16-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD20640464
• CID: 1330315
• PubChem ID: 22557453
• Update Time: 2025-05-24

6-methoxy-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 6-methoxy-
• 6-methoxy-1H-indole-5-carboxylic acid
• AKOS024065996
• 6-methoxy-1H-indole-5-carboxylicacid
• CS-0447270
• DTXSID00626426
• MFCD20640464
• EN300-304170
• AS-36570
• 155824-16-1
• SCHEMBL4500812

• MDL： MFCD20640464
• Inchi： 1S/C10H9NO3/c1-14-9-5-8-6(2-3-11-8)4-7(9)10(12)13/h2-5,11H,1H3,(H,12,13)
• InChI Key： CPYGUSLEYFSJGL-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32

Additional information on 6-methoxy-1H-indole-5-carboxylic acid

Introduction to 6-methoxy-1H-indole-5-carboxylic acid (CAS No. 155824-16-1)

6-methoxy-1H-indole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 155824-16-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic acid belongs to the indole family, characterized by a benzene ring fused to a pyrrole ring. The presence of a methoxy group at the 6-position and a carboxylic acid moiety at the 5-position imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and material science applications.

The structural features of 6-methoxy-1H-indole-5-carboxylic acid contribute to its versatility in synthetic chemistry. The methoxy group enhances solubility and metabolic stability, while the carboxylic acid functionality allows for further derivatization through esterification, amidation, or salt formation. These attributes have positioned this compound as a key intermediate in the synthesis of biologically active molecules.

In recent years, 6-methoxy-1H-indole-5-carboxylic acid has garnered attention in medicinal chemistry due to its potential role as a precursor in the development of novel therapeutic agents. Indole derivatives are well-documented for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in 6-methoxy-1H-indole-5-carboxylic acid may influence its binding affinity to biological targets, making it a promising candidate for structure-activity relationship (SAR) studies.

Recent research has highlighted the utility of 6-methoxy-1H-indole-5-carboxylic acid in the synthesis of indole-based ligands for metal chelation. Transition metal complexes derived from this compound have shown promise in applications such as catalysis and diagnostic imaging. The carboxylic acid group serves as a coordination site for metals like copper, zinc, and iron, facilitating the development of novel functional materials.

The pharmaceutical industry has also explored 6-methoxy-1H-indole-5-carboxylic acid as a building block for small molecule drugs. Its indole core is a common motif in approved therapeutics, including those targeting neurological disorders and cancer. For instance, derivatives of this compound have been investigated for their potential to modulate neurotransmitter receptors, offering insights into novel treatments for conditions such as depression and neurodegeneration.

From a synthetic chemistry perspective, 6-methoxy-1H-indole-5-carboxylic acid exemplifies the importance of functional group interconversion in drug development. Strategies involving palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions within the indole ring. Such modifications can enhance bioavailability and target specificity, critical factors in optimizing drug candidates.

The environmental impact of synthesizing 6-methoxy-1H-indole-5-carboxylic acid has also been a focus of recent studies. Green chemistry principles have guided efforts to develop more sustainable synthetic routes, minimizing waste and reducing reliance on hazardous reagents. Advances in flow chemistry have enabled continuous production processes, improving efficiency and scalability while adhering to regulatory standards.

In conclusion, 6-methoxy-1H-indole-5-carboxylic acid (CAS No. 155824-16-1) represents a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug discovery, while its role in metal complexation underscores its versatility in chemical synthesis. As research continues to uncover new applications for this compound, its significance in advancing scientific knowledge is likely to grow.